Cas no 162046-14-2 (6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride)

6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride is a heterocyclic compound featuring a brominated benzoxazinone scaffold coupled with a piperidine moiety. Its structural complexity makes it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride salt enhances solubility and stability, facilitating handling in synthetic applications. The presence of the bromine substituent offers a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships (SAR) in drug discovery. Its well-defined crystalline form ensures consistent purity, making it suitable for rigorous experimental and analytical studies.

6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride structure

162046-14-2 structure

Product Name:6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride

CAS No:162046-14-2

MF:C₁₃H₁₆BrClN₂O₂

MW:347.635341644287

CID:4822989

Update Time:2025-10-08

6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride
- Inchi： 1S/C13H15BrN2O2.ClH/c14-10-1-2-12-9(7-10)8-18-13(17)16(12)11-3-5-15-6-4-11;/h1-2,7,11,15H,3-6,8H2;1H
- InChI Key： PWWKYXRQCUKDAB-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)COC(N2C1CCNCC1)=O.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 320
Topological Polar Surface Area: 41.6

6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A129007339-1g	6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride	162046-14-2	97%	1g	1,365.52 USD	2021-06-01
Alichem	A129007339-5g	6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride	162046-14-2	97%	5g	3,685.00 USD	2021-06-01